N-(2-methyl-4-nitrophenyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(2-methyl-4-nitrophenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C16H16N2O3S/c1-11-3-6-14(7-4-11)22-10-16(19)17-15-8-5-13(18(20)21)9-12(15)2/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: WIXNJJFCDWTQFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

The molecule belongs to a class of compounds known for their diverse applications in chemical synthesis, pharmaceuticals, and materials science. Such molecules often exhibit interesting physical and chemical properties due to their structural features, such as the presence of nitro groups, thioether linkages, and acetamide functionalities.

Synthesis Analysis

The synthesis of similar compounds typically involves multi-step organic reactions, including nitration, alkylation, and acylation steps. For instance, N-[4-(4-Bromobutoxy)-2-nitrophenyl]acetamide was synthesized via alkylation and nitration, demonstrating the complexity and precision required in synthesizing nitrophenyl acetamides (Zhang Da-yang, 2004).

Molecular Structure Analysis

Molecular structure determination, including X-ray crystallography, is crucial for understanding the geometry and electronic structure of such molecules. For example, the crystal structures of related acetamide derivatives have been determined, providing insights into their conformation and intermolecular interactions (B. Gowda et al., 2007).

Chemical Reactions and Properties

These compounds can participate in various chemical reactions, including hydrogenation, reductive carbonylation, and solvatochromic effects, which are influenced by their functional groups and molecular structure. For instance, the solvatochromism of heteroaromatic compounds like N-(4-Methyl-2-nitrophenyl)acetamide highlights the effect of solvent interactions on their spectral properties (I. G. Krivoruchka et al., 2004).

Scientific Research Applications

Solvatochromism and Molecular Interactions

Solvatochromism studies involving related compounds, like N-(4-Methyl-2-nitrophenyl)acetamide, highlight the effect of bifurcate hydrogen bonding on the infrared spectrum and dipole moment in solution. Such studies provide insights into the behavior of molecules in different solvents, crucial for understanding molecular interactions and solvation dynamics (Krivoruchka et al., 2004).

Antimalarial Activity

Research into the antimalarial activity of related compounds demonstrates the significance of structural analogs in developing potent antimalarial drugs. A study on a series of compounds related to the structure of N-(2-methyl-4-nitrophenyl)-2-[(4-methylphenyl)thio]acetamide showed varying degrees of activity against Plasmodium berghei in mice, underscoring the importance of chemical modifications for enhancing pharmacological properties (Werbel et al., 1986).

DNA-Binding Studies and Biological Activities

DNA-binding studies on nitrosubstituted acyl thioureas, including compounds structurally similar to N-(2-methyl-4-nitrophenyl)-2-[(4-methylphenyl)thio]acetamide, have revealed their potential anti-cancer properties. These studies provide a basis for understanding the interaction between such compounds and DNA, which is crucial for designing drugs with targeted actions (Tahir et al., 2015).